Cas no 938856-01-0 (2-{8-2-(2-hydroxyethoxy)ethyl-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-yl}acetamide)

• Product Name: 2-{8-2-(2-hydroxyethoxy)ethyl-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-yl}acetamide
• CAS No: 938856-01-0
• MF: C₁₅H₂₀N₆O₅
• MW: 364.356502532959
• CID: 5363558
• Update Time: 2025-06-26

2-{8-2-(2-hydroxyethoxy)ethyl-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(8-(2-(2-hydroxyethoxy)ethyl)-1,7-dimethyl-2,4-dioxo-1H-imidazo[2,1-f]purin-3(2H,4H,8H)-yl)acetamide
• UPCMLD0ENAT5857585:001
• VU0606273-1
• Z240870588
• 2-[6-[2-(2-hydroxyethoxy)ethyl]-4,7-dimethyl-1,3-dioxopurino[7,8-a]imidazol-2-yl]acetamide
• 2-{8-2-(2-hydroxyethoxy)ethyl-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-yl}acetamide

• Inchi： 1S/C15H20N6O5/c1-9-7-20-11-12(17-14(20)19(9)3-5-26-6-4-22)18(2)15(25)21(13(11)24)8-10(16)23/h7,22H,3-6,8H2,1-2H3,(H2,16,23)
• InChI Key： PVCXBQRFUYNORC-UHFFFAOYSA-N
• SMILES： O(CCO)CCN1C(C)=CN2C3C(N(CC(N)=O)C(N(C)C=3N=C21)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 589
• XLogP3: -1.1
• Topological Polar Surface Area: 135

Additional information on 2-{8-2-(2-hydroxyethoxy)ethyl-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-yl}acetamide

Professional Introduction to Compound with CAS No. 938856-01-0 and Product Name: 2-{8-2-(2-hydroxyethoxy)ethyl-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-yl}acetamide

The compound with the CAS number 938856-01-0 and the product name 2-{8-2-(2-hydroxyethoxy)ethyl-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-yl}acetamide represents a significant advancement in the field of chemically modified purine derivatives. This compound has garnered considerable attention due to its unique structural features and potential applications in pharmaceutical research and drug development. The molecular framework of this compound incorporates a highly functionalized imidazopyrimidine core, which is known for its versatility in medicinal chemistry.

One of the most striking features of this compound is its imidazo[1,2-g][purin]-3-yl moiety. This heterocyclic system is a well-studied scaffold in medicinal chemistry, renowned for its ability to interact with various biological targets. The presence of multiple nitrogen atoms in this ring system allows for strong hydrogen bonding interactions and facilitates binding to proteins and enzymes. Recent studies have highlighted the importance of such scaffolds in the development of inhibitors targeting kinases and other enzymes involved in cancer pathways. The 1,7-dimethyl substitution pattern further enhances the electronic properties of the molecule, influencing its binding affinity and selectivity.

The acetamide group at the 3-position of the imidazopyrimidine ring adds another layer of functionality to the molecule. Acetamide moieties are frequently employed in drug design due to their ability to modulate solubility and metabolic stability. In particular, the N-acetylated group can participate in hydrogen bonding interactions with biological targets, thereby increasing binding affinity. This feature makes the compound a promising candidate for further derivatization and optimization as a lead compound for drug discovery.

The hydroxyethoxy side chain at position 8 of the imidazopyrimidine ring is another critical structural element. This polar group not only influences the solubility of the compound but also provides a site for further chemical modification. The hydroxyethoxy group can be readily functionalized through various chemical reactions such as etherification or esterification, allowing for the creation of novel derivatives with tailored properties. Such modifications are essential for optimizing pharmacokinetic profiles and improving bioavailability.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and interactions of such complex molecules with high accuracy. Molecular docking studies have been instrumental in understanding how this compound interacts with potential biological targets. For instance, computational simulations have suggested that the imidazo[1,2-g][purin]-3-yl moiety can effectively bind to ATP-binding pockets of kinases, making it a promising scaffold for developing kinase inhibitors. These findings are supported by experimental data from high-throughput screening assays.

In vitro studies have demonstrated that derivatives of this compound exhibit inhibitory activity against several kinases involved in cancer progression. The dimethyl substituents at positions 1 and 7 play a crucial role in enhancing binding affinity by stabilizing interactions with target proteins. Additionally, the presence of multiple hydrogen bond donors and acceptors within the molecule contributes to its high specificity towards these kinases. These findings are particularly exciting given the growing interest in kinase inhibitors as therapeutic agents.

The acetamide group has also been shown to influence metabolic stability. In drug development pipelines, compounds with good metabolic stability are highly desirable as they exhibit longer half-lives and reduced susceptibility to enzymatic degradation. The acetamide moiety can participate in hydrogen bonding interactions with metabolic enzymes such as cytochrome P450 (CYP), thereby modulating their activity. This feature could be exploited to design compounds with enhanced bioavailability and prolonged therapeutic effects.

The hydroxyethoxy side chain provides another avenue for metabolic interaction. This polar group can be metabolized through various pathways, including oxidation or conjugation with glucuronic acid. Understanding these metabolic pathways is crucial for predicting drug-drug interactions and optimizing dosing regimens. Advanced techniques such as mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize these metabolites and elucidate their structures.

From a synthetic chemistry perspective, this compound presents an intriguing challenge due to its complex structure. The synthesis involves multiple steps including heterocyclic ring formation followed by functionalization at various positions. Recent reports have highlighted novel synthetic strategies that improve yield and purity while minimizing side reactions. These advances are critical for scaling up production and ensuring consistent quality control.

The potential applications of this compound extend beyond oncology research. Its unique structural features make it a versatile scaffold for developing inhibitors targeting other diseases such as inflammatory disorders and infectious diseases. For instance, imidazopyrimidine derivatives have shown promise in inhibiting enzymes involved in inflammation pathways by modulating cytokine production. Further research is needed to explore these possibilities fully.

In conclusion, 2-{8-2-(2-hydroxyethoxy)ethyl-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-yl}acetamide (CAS No: 938856-01-0) represents a significant advancement in medicinal chemistry due to its complex structure and multifaceted functionality, offering numerous opportunities for further research and development into novel therapeutic agents targeting various diseases, particularly cancer-related pathways where kinase inhibition plays a critical role, highlighting its importance as a lead compound for drug discovery efforts aimed at improving patient outcomes through innovative chemical biology approaches.